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Introduction

Sometribove, a recombinant form of bovine somatotropin (rbST), is a protein hormone used to
increase milk production in dairy cattle. It is a synthetic version of the naturally occurring growth
hormone produced by the cow's pituitary gland.[1] Administration of Sometribove has been
shown to enhance milk yield by slowing the rate of mammary cell loss and directing more
nutrients towards the mammary glands.[1] This document provides detailed application notes
and protocols for designing and conducting clinical trials to evaluate the efficacy and safety of
Sometribove in dairy cattle.

Mechanism of Action

Sometribove exerts its effects by influencing homeorhetic mechanisms that regulate nutrient
partitioning.[2] It upregulates the insulin-like growth factor (IGF) system, which plays a crucial
role in mammary gland function and milk production.[1][3] This leads to an increase in the
persistence of lactation and overall milk yield.

Signaling Pathway of Sometribove
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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